Cas no 850187-61-0 (2-ethyl-1-(3-methoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 2-ethyl-1-(3-methoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 850187-61-0
• MF: C₂₀H₁₇NO₄
• MW: 335.353285551071
• CID: 5420457
• Update Time: 2025-07-01

2-ethyl-1-(3-methoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-(3-methoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• 2-ethyl-1-(3-methoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

• Inchi： 1S/C20H17NO4/c1-3-21-17(12-7-6-8-13(11-12)24-2)16-18(22)14-9-4-5-10-15(14)25-19(16)20(21)23/h4-11,17H,3H2,1-2H3
• InChI Key： PKWGERSDLCDSCV-UHFFFAOYSA-N
• SMILES： N1(CC)C(C2=CC=CC(OC)=C2)C2C(=O)C3=CC=CC=C3OC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 2-ethyl-1-(3-methoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Compound CAS No. 850187-61-0: 2-Ethyl-1-(3-Methoxyphenyl)-1H,2H,3H,9H-Chromeno[2,3-c]pyrrole-3,9-Dione

The compound with CAS No. 850187-61-0, also known as 2-Ethyl-1-(3-Methoxyphenyl)-1H,2H,3H,9H-Chromeno[2,3-c]pyrrole-3,9-Dione, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of chromenopyrroles, which are known for their unique structural features and versatile properties. Recent studies have highlighted its role in drug discovery and material science due to its ability to exhibit bioactivity and participate in complex chemical reactions.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed novel synthetic pathways to produce Chromeno[2,3-c]pyrrole derivatives with high purity and yield. These methods often involve multi-component reactions or catalytic processes that enhance the efficiency of the synthesis. The incorporation of functional groups like the ethyl and methoxyphenyl substituents has been shown to significantly influence the compound's physical and chemical properties.

The structural uniqueness of this compound lies in its chromenopyrrole framework. The chromenopyrrole system is characterized by a fused bicyclic structure consisting of a chromene (a benzene ring fused with a gamma-pyrone) and a pyrrole ring. This arrangement creates a rigid yet flexible molecular framework that can accommodate various substituents. In the case of 2-Ethyl-1-(3-Methoxyphenyl)-Chromeno[2,3-c]pyrrole, the ethyl group at position 2 and the methoxyphenyl group at position 1 introduce additional electronic effects and steric hindrance that modulate the compound's reactivity.

One of the most promising applications of this compound is in the field of drug discovery. Researchers have explored its potential as a lead compound for developing new pharmaceutical agents. Studies have shown that this compound exhibits moderate to high bioactivity against various disease targets, including cancer cells and inflammatory pathways. The presence of electron-donating groups like methoxyphenyl enhances its ability to interact with biological systems.

In addition to its biological applications, this compound has also been investigated for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent experiments have demonstrated that films made from this compound exhibit favorable optical and electrical characteristics under specific conditions.

The development of efficient analytical techniques has been crucial in understanding the properties of this compound. Advanced spectroscopic methods such as UV-vis spectroscopy and NMR have provided insights into its electronic structure and molecular conformation. Computational studies using density functional theory (DFT) have further elucidated its electronic behavior at the quantum level.

In conclusion, CAS No. 850187-61-0, or 2-Ethyl-1-(3-Methoxyphenyl)-Chromeno[2,3-c]pyrrole, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its structural features make it an attractive candidate for both fundamental research and industrial development.